Cas no 215718-27-7 (1H-Pyrazolo[4,3-f]quinoxaline(9CI))

• Product Name: 1H-Pyrazolo[4,3-f]quinoxaline(9CI)
• CAS No: 215718-27-7
• MF: C₉H₆N₄
• MW: 170.170740604401
• CID: 243172
• PubChem ID: 45121540
• Update Time: 2025-04-19

1H-Pyrazolo[4,3-f]quinoxaline(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-f]quinoxaline(9CI)
• 7H-pyrazolo[4,3-f]quinoxaline
• SCHEMBL1395066
• 215718-27-7
• DTXSID30669189

• Inchi： 1S/C9H6N4/c1-2-8-9(11-4-3-10-8)6-5-12-13-7(1)6/h1-5H,(H,12,13)
• InChI Key： QWQLDUDGNBWKMM-UHFFFAOYSA-N
• SMILES： N1C2C=CC3C(C=2C=N1)=NC=CN=3

Computed Properties

• Exact Mass: 170.05938
• Monoisotopic Mass: 170.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 49.11